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Compound of Interest

Compound Name: D-Erythrose-1-13C

Cat. No.: B118254

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
structure, and metabolic significance of D-Erythrose-1-13C. This isotopically labeled
monosaccharide serves as a critical tracer in metabolic research, enabling the elucidation of
complex biochemical pathways. This document outlines its core properties, experimental
protocols for its use, and its role in key metabolic processes.

Core Chemical and Physical Properties

D-Erythrose-1-13C is a derivative of the four-carbon aldose sugar, D-Erythrose, where the
carbon atom at the C1 position is the stable isotope 13C. This isotopic labeling allows for its
detection and tracking in various biological systems using techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Quantitative Data Summary

The following table summarizes the key quantitative properties of D-Erythrose-1-13C and its
unlabeled counterpart, D-Erythrose. Data for the labeled compound is often limited; therefore,
properties of the unlabeled compound are provided for reference.
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Property D-Erythrose-1-13C D-Erythrose Source(s)
Molecular Formula C313CHs0a4 CaHsOa4 [1112113114]
Molecular Weight 121.10 g/mol 120.10 g/mol [1112][31[5]
Exact Mass 121.04561357 Da 120.04225873 Da [1][3]
CAS Number 70849-19-3 583-50-6 [1][3]
(2R,3R)-2,3,4-
, (2R,3R)-2,3,4-
IUPAC Name trihydroxy[1- ] [1][3]
trihydroxybutanal
B3CJbutanal
Typically supplied as a  Light yellow syrup,
Appearance sSyrup or in agqueous colorless crystalline [4151617118]
solution solid
N ) Highly soluble in water
Solubility Soluble in water [61[719]
(50 mg/ml)
Melting Point Not available <25°C (as syrup) [8]
Boiling Point Not available Not available [10]
) ) ) +1° to -14.5° (in
Optical Rotation [a]D2°  Not available [5]

water)

Purity (Isotopic)

Typically >98 atom %
13C

N/A

[2]

Molecular Structure

D-Erythrose is a chiral molecule with two stereocenters. In solution, it exists in equilibrium
between its open-chain aldehyde form and cyclic furanose forms (a and (3). The 13C label in D-
Erythrose-1-13C is located at the anomeric carbon in the cyclic forms.
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Molecular Structure of D-Erythrose-1-13C (Open-Chain Form)

Key

*13CHO *13C: Carbon-13 Isotope

H-C-OH

H-C-OH

CH20H
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Role of Erythrose-4-Phosphate in the Pentose Phosphate Pathway

(Glucose-G-Phosphate)

Oxidative Phase

Gibulose-S-Phosphate)

Rlbose 5- Phosphate Xylulose -5- Phosphate
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General Workflow for Synthesis of 13C-Labeled Monosaccharides

:

(Chemical or Enzymatic DegradationD

Conversion

(Protection of functional groups)

Key synthetic step to form
the erythrose backbone

Deprotection

Purification
(e.g., Chromatography)

l

Structural Characterization
(NMR, MS)
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Workflow for NMR Analysis of D-Erythrose-1-13C

Sample Preparation
(Dissolve in D20)

(NMR Data Acquisition)

Acquisition

(ZD NMR (HSQC, HMBC))

Data Processing

(Spectral Analysis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [D-Erythrose-1-13C: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118254+#d-erythrose-1-13c-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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